Cas no 83512-85-0 (Carboxymethyl chitosan)

Carboxymethyl chitosan Properties

Names and Identifiers

• Carboxymethyl chitosan
• N-Carboxymethylchitosan
• Chitosan, N-(carboxymethyl)
• CarboxylMethyl Chitosan
• CARBOXYMETHYL CHITOSAN, SOLUBLE
• 83512-85-0
• MFCD00677440
• YC29683
• N-Acetylchitosan
• N-[(2S,3R,4R,6R)-5-[(2S,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-[(2R,4R,5R,6R)-5-amino-4,6-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• +Expand

• MDL： MFCD00677440
• InChIKey： HGNQXZLWHDQLRE-XADFZESNSA-N
• Inchi： InChI=1S/C20H37N3O14/c1-5(27)23-11-15(31)17(36-19-10(22)13(29)12(28)6(2-24)34-19)8(4-26)35-20(11)37-16-7(3-25)33-18(32)9(21)14(16)30/h6-20,24-26,28-32H,2-4,21-22H2,1H3,(H,23,27)/t6-,7-,8-,9-,10-,11-,12-,13-,14-,15-,16?,17?,18-,19+,20+/m1/s1
• SMILES： OC[C@H]1O[C@@H](OC2[C@@H](CO)O[C@@H](OC3[C@@H](CO)O[C@@H](O)[C@H](N)[C@H]3O)[C@H](NC(=O)C)[C@H]2O)[C@H](N)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 220.08200
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 8
• Monoisotopic Mass: 543.22755286g/mol
• Heavy Atom Count: 37
• Complexity: 753
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -7.4
• Topological Polar Surface Area: 289Ų

Experimental Properties

• LogP: -1.60240
• PSA: 122.24000
• Boiling Point: No data available
• Melting Point: >300°C (turns dark at 270°C)
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: 1.8±0.1 g/cm3